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Compound of Interest

Compound Name: Isobutyl phenyl ether

Cat. No.: B3045721 Get Quote

An In-depth Technical Guide on Isobutyl Phenyl Ether

This guide provides a detailed overview of the molecular structure and weight of isobutyl
phenyl ether, a compound of interest for researchers, scientists, and professionals in drug

development.

Quantitative Molecular Data
The fundamental properties of isobutyl phenyl ether are summarized in the table below. This

data is essential for experimental design, reaction stoichiometry, and analytical

characterization. The molecular weight is a critical parameter for converting between mass and

moles, while the molecular formula provides the elemental composition.

Property Value Citations

Molecular Formula C₁₀H₁₄O [1][2][3][4][5][6]

Molecular Weight 150.22 g/mol [1][2][4]

IUPAC Name 2-methylpropoxybenzene [1][4]

Canonical SMILES CC(C)COC1=CC=CC=C1 [2]

Molecular Structure Visualization
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The two-dimensional structure of isobutyl phenyl ether is depicted below. This visualization

illustrates the connectivity of the atoms, showing a phenyl group attached to an isobutyl group

via an ether linkage.

Caption: Molecular structure of isobutyl phenyl ether.

Experimental Protocols
While this document focuses on the molecular structure and weight, it is important to note that

these properties are foundational for various experimental applications. For instance, in

mechanistic studies of Lewis acid-catalyzed rearrangement reactions, deuterated analogues of

isobutyl phenyl ether have been utilized.[1] The experimental protocol for such a study would

typically involve:

Synthesis of Deuterated Isobutyl Phenyl Ether: Introduction of deuterium labels at specific

positions on the isobutyl chain or phenyl ring via established synthetic organic chemistry

methods.

Reaction with Lewis Acid: Treatment of the deuterated ether with a Lewis acid, such as

aluminium bromide, under controlled temperature and solvent conditions.

Product Isolation and Characterization: Separation of the resulting products (e.g., sec-

butylphenols and chloro-sec-butylbenzenes) using techniques like column chromatography.

[1]

Analysis of Deuterium Scrambling: Determination of the deuterium distribution in the

products using analytical methods such as Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS). This analysis provides insights into the reaction

mechanism, indicating whether it proceeds via a carbonium ion-type mechanism or through

π-complex intermediates.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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